![molecular formula C18H30Cl2N2O2 B4649055 [4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride](/img/structure/B4649055.png)
[4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride
Overview
Description
[4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride, also known as AEBP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of effects on the body, including both biochemical and physiological effects. In
Scientific Research Applications
[4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride has been studied for its potential use in a variety of scientific research applications. One area of research has focused on the compound's potential as a treatment for depression and anxiety. This compound has been shown to increase the levels of certain neurotransmitters in the brain, which may help to alleviate symptoms of these conditions.
Another area of research has focused on this compound's potential as a treatment for addiction. This compound has been shown to reduce the rewarding effects of drugs of abuse, which may help to prevent relapse in individuals with addiction.
Mechanism of Action
The mechanism of action of [4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride is not fully understood, but it is thought to involve the modulation of certain neurotransmitter systems in the brain. This compound has been shown to increase the levels of dopamine and norepinephrine, which are neurotransmitters that are involved in the regulation of mood and motivation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. In addition to its effects on neurotransmitter systems, this compound has been shown to increase the levels of certain proteins in the brain that are involved in cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride in lab experiments is that it has been shown to have relatively low toxicity in animal studies. This makes it a potentially useful compound for studying the effects of drugs on the brain and behavior.
One limitation of using this compound in lab experiments is that it is relatively new and not well-studied compared to other compounds that are commonly used in research. This means that its effects and potential uses may not be fully understood.
Future Directions
There are several potential future directions for research on [4-(allyloxy)-3-ethoxybenzyl](4-piperidinylmethyl)amine dihydrochloride. One area of research could focus on the compound's potential as a treatment for other psychiatric conditions, such as bipolar disorder or schizophrenia.
Another area of research could focus on the potential use of this compound in combination with other drugs to enhance its effects. For example, this compound has been shown to enhance the effects of certain antidepressant drugs in animal studies.
Overall, this compound is a promising compound that has the potential to be a useful tool in scientific research. Further studies are needed to fully understand its effects and potential uses.
Properties
IUPAC Name |
N-[(3-ethoxy-4-prop-2-enoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2.2ClH/c1-3-11-22-17-6-5-16(12-18(17)21-4-2)14-20-13-15-7-9-19-10-8-15;;/h3,5-6,12,15,19-20H,1,4,7-11,13-14H2,2H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDACWMWRPLSRPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNCC2CCNCC2)OCC=C.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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